2,6-Dimethylphenyl 2-ethoxybenzoate

• IUPAC Name: (2,6-dimethylphenyl) 2-ethoxybenzoate
• InChI: InChI=1S/C17H18O3/c1-4-19-15-11-6-5-10-14(15)17(18)20-16-12(2)8-7-9-13(16)3/h5-11H,4H2,1-3H3
• InChI Key: YIGGZZBCBJPTSK-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1C(=O)OC2=C(C=CC=C2C)C
• Molecular Formula: C17H18O3
• Molecular Weight: 270.32 g/mol
• CAS No.: 448253-98-3

Description

2,6-Dimethylphenyl 2-ethoxybenzoate is a chemical compound with the molecular formula C17H18O3 and a molecular weight of 270.328.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, the acid-catalyzed esterification of 2,6-dimethoxybenzoic acid in the presence of absolute ethanol afforded ethyl 2,6-dimethoxybenzoate. Another study reported the synthesis of 2,6-dimethylphenol in a fluidized bed involving catalysts with high abrasive strength coatings.

Mechanism of Action

The mechanism of action of 2,6-Dimethylphenyl 2-ethoxybenzoate is not fully understood. However, it is believed to act as a nucleophile in organic reactions. It can also act as a ligand in coordination chemistry.
Biochemical and physiological effects:
There is limited information on the biochemical and physiological effects of this compound. However, studies have shown that it has low toxicity and is not mutagenic or carcinogenic.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2,6-Dimethylphenyl 2-ethoxybenzoate in lab experiments is that it is readily available and relatively inexpensive. However, one limitation is that it has limited solubility in water, which can make it difficult to use in aqueous solutions.

Future Directions

There are several future directions for the use of 2,6-Dimethylphenyl 2-ethoxybenzoate in scientific research. One potential application is in the development of new pharmaceuticals. Additionally, it could be used in the production of new liquid crystals for electronic displays. Further research is needed to fully understand the potential uses and limitations of this compound.
Conclusion:
In conclusion, this compound is a chemical compound that has various scientific research applications. It is commonly used in organic synthesis and is also used in the production of pharmaceuticals and agrochemicals. Although there is limited information on its biochemical and physiological effects, studies have shown that it has low toxicity. While it has advantages and limitations for lab experiments, there are several future directions for its use in scientific research.

Synthesis Methods

The synthesis of 2,6-Dimethylphenyl 2-ethoxybenzoate can be achieved through the reaction of 2,6-dimethylphenol and 2-ethoxybenzoic acid in the presence of a catalyst. The reaction is carried out under controlled conditions to ensure the formation of the desired product.

Scientific Research Applications

2,6-Dimethylphenyl 2-ethoxybenzoate has various scientific research applications. It is commonly used as a reagent in organic synthesis, and it is also used in the production of pharmaceuticals and agrochemicals. Additionally, it is used in the production of liquid crystals, which are used in electronic displays.